2,3-Diphenylpyrazine 2,3-Diphenylpyrazine 2,3-diphenylpyrazine is a member of pyrazines.
2, 3-Diphenylpyrazine belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2, 3-Diphenylpyrazine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2, 3-diphenylpyrazine is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 1588-89-2
VCID: VC20922703
InChI: InChI=1S/C16H12N2/c1-3-7-13(8-4-1)15-16(18-12-11-17-15)14-9-5-2-6-10-14/h1-12H
SMILES: C1=CC=C(C=C1)C2=NC=CN=C2C3=CC=CC=C3
Molecular Formula: C16H12N2
Molecular Weight: 232.28 g/mol

2,3-Diphenylpyrazine

CAS No.: 1588-89-2

Cat. No.: VC20922703

Molecular Formula: C16H12N2

Molecular Weight: 232.28 g/mol

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2,3-Diphenylpyrazine - 1588-89-2

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Description 2,3-diphenylpyrazine is a member of pyrazines.
2, 3-Diphenylpyrazine belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2, 3-Diphenylpyrazine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2, 3-diphenylpyrazine is primarily located in the membrane (predicted from logP).
CAS No. 1588-89-2
Molecular Formula C16H12N2
Molecular Weight 232.28 g/mol
IUPAC Name 2,3-diphenylpyrazine
Standard InChI InChI=1S/C16H12N2/c1-3-7-13(8-4-1)15-16(18-12-11-17-15)14-9-5-2-6-10-14/h1-12H
Standard InChI Key PTZIVVDMBCVSMR-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C2=NC=CN=C2C3=CC=CC=C3
Canonical SMILES C1=CC=C(C=C1)C2=NC=CN=C2C3=CC=CC=C3

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